Cas no 903324-05-0 (N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product name: N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 903324-05-0
• MF: C₂₄H₂₃FN₄O₂
• MW: 418.463428735733
• CID: 5504985

N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-pyridin-3-ylethyl]-N'-(3-fluorophenyl)oxamide
• N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C24H23FN4O2/c25-20-8-3-9-21(13-20)28-24(31)23(30)27-15-22(18-7-4-11-26-14-18)29-12-10-17-5-1-2-6-19(17)16-29/h1-9,11,13-14,22H,10,12,15-16H2,(H,27,30)(H,28,31)
• InChI Key： KCQGRJZDTRBILM-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CN=C1)(=O)C(NC1=CC=CC(F)=C1)=O

Additional information on N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

Introduction to N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903324-05-0)

N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 903324-05-0, belongs to a class of molecules that exhibit remarkable potential in various therapeutic applications. The intricate structure of this molecule, featuring a combination of aromatic and heterocyclic rings, makes it a subject of intense study for its pharmacological properties.

The molecular framework of N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a 3-fluorophenyl group enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the pyridin-3-yl and tetrahydroisoquinolin-2-yl moieties introduce specific interactions with enzymes and receptors, making this compound a promising candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds in addressing complex diseases. The structure of N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide aligns well with this trend, as it combines multiple pharmacophores into a single molecule. This design allows for simultaneous modulation of multiple biological pathways, which is often crucial for achieving therapeutic efficacy.

In the realm of academic research, this compound has been extensively studied for its potential applications in oncology and neurology. Studies have demonstrated that the fluorine substituent in the 3-fluorophenyl group enhances the compound's ability to cross the blood-brain barrier, making it particularly relevant for neurological disorders. Furthermore, the tetrahydroisoquinolin scaffold is known for its role in modulating neurotransmitter systems, which has implications for treating conditions such as Parkinson's disease and Alzheimer's disease.

The synthesis of N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. These advancements have opened up new avenues for both academic research and industrial applications.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of reactive sites that can be further modified allows chemists to explore diverse structural variations. This flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential.

The pharmacological profile of N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide has been thoroughly investigated in preclinical studies. These studies have revealed promising results regarding its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit potent activity against certain kinases implicated in cancer progression.

As research continues to evolve, the applications of N'-(3-fluorophenyl)-N-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide are likely to expand beyond oncology and neurology. Its unique structural features make it a versatile tool for exploring new therapeutic strategies across various domains of medicine. The ongoing development of this compound underscores the importance of innovative chemical approaches in addressing unmet medical needs.

In conclusion, N'-(3-fluorophenyl)-N-2-(pyridin-3-y l)-2-(1 , 23 , 4 -tetrahydroisoquinolin - 22 y l ) ethyleth aned iam ide (CAS No. 90 33 24 -05 -0) represents a significant advancement in medicinal chemistry. Its complex structure and multifaceted pharmacological properties position it as a valuable asset in both academic research and pharmaceutical development. As our understanding of disease mechanisms continues to grow , compounds like this one will play an increasingly crucial role in shaping the future of medicine.